Cas no 448-40-8 (2-Acetyloxy-5-fluorobenzoic acid)

• Product Name: 2-Acetyloxy-5-fluorobenzoic acid
• CAS No: 448-40-8
• MF: C₉H₇FO₄
• MW: 198.147886514664
• CID: 2856139
• PubChem ID: 5314989
• Update Time: 2025-04-21

2-Acetyloxy-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(ACETYLOXY)-5-FLUOROBENZOIC ACID
• 448-40-8
• KTXWQAHMSLBFKW-UHFFFAOYSA-N
• DTXSID501298277
• AKOS002666453
• 2-acetyloxy-5-fluorobenzoic acid
• Benzoic acid, 2-(acetyloxy)-5-fluoro-
• 2-Acetoxy-5-fluoro benzoic acid
• DB-202290
• ghl.PD_Mitscher_leg0.1201
• SCHEMBL1162085
• 2-Acetyloxy-5-fluorobenzoic acid

• Inchi： 1S/C9H7FO4/c1-5(11)14-8-3-2-6(10)4-7(8)9(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： KTXWQAHMSLBFKW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)O)C=1)OC(C)=O

Computed Properties

• Exact Mass: 198.03283686Da
• Monoisotopic Mass: 198.03283686Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.6Ų